CID 9803242
CID 9803242
PA-452 is an RXR antagonist.
Brand Name:
Vulcanchem
CAS No.:
457657-34-0
VCID:
VC0538492
InChI:
InChI=1S/C26H37N3O3/c1-7-8-9-10-13-32-22-15-20-19(25(2,3)11-12-26(20,4)5)14-21(22)29(6)24-27-16-18(17-28-24)23(30)31/h14-17H,7-13H2,1-6H3,(H,30,31)
SMILES:
CCCCCCOC1=C(C=C2C(=C1)C(CCC2(C)C)(C)C)N(C)C3=NC=C(C=N3)C(=O)O
Molecular Formula:
C26H37N3O3
Molecular Weight:
439.6 g/mol
CID 9803242
CAS No.: 457657-34-0
Inhibitors
VCID: VC0538492
Molecular Formula: C26H37N3O3
Molecular Weight: 439.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 457657-34-0 |
---|---|
Product Name | CID 9803242 |
Molecular Formula | C26H37N3O3 |
Molecular Weight | 439.6 g/mol |
IUPAC Name | 2-[(3-hexoxy-5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)-methylamino]pyrimidine-5-carboxylic acid |
Standard InChI | InChI=1S/C26H37N3O3/c1-7-8-9-10-13-32-22-15-20-19(25(2,3)11-12-26(20,4)5)14-21(22)29(6)24-27-16-18(17-28-24)23(30)31/h14-17H,7-13H2,1-6H3,(H,30,31) |
Standard InChIKey | JJUUTJCZMGZJDZ-UHFFFAOYSA-N |
SMILES | CCCCCCOC1=C(C=C2C(=C1)C(CCC2(C)C)(C)C)N(C)C3=NC=C(C=N3)C(=O)O |
Canonical SMILES | CCCCCCOC1=C(C=C2C(=C1)C(CCC2(C)C)(C)C)N(C)C3=NC=C(C=N3)C(=O)O |
Appearance | Solid powder |
Description | PA-452 is an RXR antagonist. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | PA-452; PA 452; PA452; |
Reference | 1: Xia Y, Carpentier A, Cheng X, Block PD, Zhao Y, Zhang Z, Protzer U, Liang TJ. Human stem cell-derived hepatocytes as a model for hepatitis B virus infection, spreading and virus-host interactions. J Hepatol. 2017 Mar;66(3):494-503. doi: 10.1016/j.jhep.2016.10.009. Epub 2016 Oct 14. PubMed PMID: 27746336; PubMed Central PMCID: PMC5316493. 2: German OL, Monaco S, Agnolazza DL, Rotstein NP, Politi LE. Retinoid X receptor activation is essential for docosahexaenoic acid protection of retina photoreceptors. J Lipid Res. 2013 Aug;54(8):2236-46. doi: 10.1194/jlr.M039040. Epub 2013 May 30. PubMed PMID: 23723389; PubMed Central PMCID: PMC3708373. 3: Nakayama M, Yamada S, Ohsawa F, Ohta Y, Kawata K, Makishima M, Kakuta H. Discovery of a Potent Retinoid X Receptor Antagonist Structurally Closely Related to RXR Agonist NEt-3IB. ACS Med Chem Lett. 2011 Sep 27;2(12):896-900. doi: 10.1021/ml200197e. eCollection 2011 Dec 8. PubMed PMID: 24900278; PubMed Central PMCID: PMC4018080. 4: Suzuki K, Takahashi K, Nishimaki-Mogami T, Kagechika H, Yamamoto M, Itabe H. Docosahexaenoic acid induces adipose differentiation-related protein through activation of retinoid x receptor in human choriocarcinoma BeWo cells. Biol Pharm Bull. 2009 Jul;32(7):1177-82. PubMed PMID: 19571381. 5: Dillard AC, Lane MA. Retinol decreases beta-catenin protein levels in retinoic acid-resistant colon cancer cell lines. Mol Carcinog. 2007 Apr;46(4):315-29. PubMed PMID: 17219422. 6: Honda M, Hamazaki TS, Komazaki S, Kagechika H, Shudo K, Asashima M. RXR agonist enhances the differentiation of cardiomyocytes derived from embryonic stem cells in serum-free conditions. Biochem Biophys Res Commun. 2005 Aug 12;333(4):1334-40. PubMed PMID: 15982638. 7: Varley CL, Stahlschmidt J, Smith B, Stower M, Southgate J. Activation of peroxisome proliferator-activated receptor-gamma reverses squamous metaplasia and induces transitional differentiation in normal human urothelial cells. Am J Pathol. 2004 May;164(5):1789-98. PubMed PMID: 15111325; PubMed Central PMCID: PMC1615665. 8: Iwata M, Eshima Y, Kagechika H. Retinoic acids exert direct effects on T cells to suppress Th1 development and enhance Th2 development via retinoic acid receptors. Int Immunol. 2003 Aug;15(8):1017-25. PubMed PMID: 12882839. |
PubChem Compound | 9803242 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume